8-[(2Z)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(2Z)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-7-hexyl-3-methyl-4,5-dihydropurine-2,6-dione
• InChI: InChI=1S/C19H25BrN6O3/c1-3-4-5-6-9-26-15-16(25(2)19(29)23-17(15)28)22-18(26)24-21-11-12-10-13(20)7-8-14(12)27/h7-8,10-11,15-16,27H,3-6,9H2,1-2H3,(H,22,24)(H,23,28,29)/b21-11-
• InChI Key: LFWFXTXAHRLWSI-NHDPSOOVSA-N
• Canonical SMILES: CCCCCCN1C2C(N=C1NN=CC3=C(C=CC(=C3)Br)O)N(C(=O)NC2=O)C
• Isomeric SMILES: CCCCCCN1C2C(N=C1N/N=C\C3=C(C=CC(=C3)Br)O)N(C(=O)NC2=O)C
• Molecular Formula: C19H25BrN6O3
• Molecular Weight: 465.3 g/mol

Description

8-[(2Z)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-7-hexyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C19H23BrN6O3 and its molecular weight is 463.336. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Synthesis

• Compounds related to the specified chemical, such as bromophenols coupled with nucleoside base derivatives, have been synthesized and isolated from natural sources like the red alga Rhodomela confervoides. These compounds, including brominated tetrahydroisoquinolines, have unique structural features determined through spectroscopic and chemical methods, hinting at potential bioactive properties (Ma et al., 2007).
• The synthesis of functional derivatives of 7-arylalkyl-8-hydrazine theophyllines, which are structurally similar, indicates the versatility and potential of these compounds in creating biologically active substances (Korobko, 2016).

Biological and Pharmacological Potential

• Studies on xanthene derivatives, structurally related to the specified chemical, have shown significant potential in the development of antiasthmatic agents. These compounds exhibit vasodilatory and pharmacological activities, highlighting the potential for similar derivatives in therapeutic applications (Bhatia et al., 2016).
• Research on 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones has revealed their potential in cardiovascular applications, including antiarrhythmic and hypotensive activities. This suggests that similar purine derivatives could have relevant cardiovascular benefits (Chłoń-Rzepa et al., 2004).

Synthesis and Chemical Properties

• The synthesis and analysis of various purine derivatives, including those similar in structure to the specified chemical, have been a focus of research, offering insights into the synthesis techniques and potential applications of these compounds in various fields (Khaliullin et al., 2020).